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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitroisoxazole

Cat. No.: B073060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting Knoevenagel condensation reactions with 3,5-dialkyl-4-nitroisoxazoles. The

inherent reactivity of these substrates, owing to the activating effect of the 4-nitro group on the

5-alkyl substituent, makes them valuable building blocks in synthetic organic chemistry,

particularly for the generation of diverse molecular scaffolds for drug discovery and materials

science.

Introduction
The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction that

involves the condensation of an active methylene compound with an aldehyde or ketone,

typically catalyzed by a base. In the context of 3,5-dialkyl-4-nitroisoxazoles, the methyl or

methylene group at the 5-position of the isoxazole ring serves as the active methylene

component. The presence of the strongly electron-withdrawing nitro group at the 4-position

significantly increases the acidity of the protons on the adjacent alkyl group, facilitating its

deprotonation and subsequent nucleophilic attack on an aldehyde. This reaction leads to the

formation of 3-alkyl-4-nitro-5-styrylisoxazole derivatives, which are versatile intermediates for

further chemical transformations.[1][2]
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The following table summarizes the results of the Knoevenagel condensation between 3,5-
dimethyl-4-nitroisoxazole and a variety of aromatic aldehydes using nano-titania (TiO₂) as a

recyclable, heterogeneous catalyst under solvent-free conditions.[1][2]
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Entry Aldehyde Product Time (min) Yield (%)

1 Benzaldehyde
3-methyl-4-nitro-

5-styrylisoxazole
90 94

2

4-

Methylbenzaldeh

yde

3-methyl-5-(4-

methylstyryl)-4-

nitroisoxazole

90 92

3

4-

Methoxybenzald

ehyde

3-methyl-5-(4-

methoxystyryl)-4-

nitroisoxazole

95 95

4

4-

Hydroxybenzalde

hyde

5-(4-

hydroxystyryl)-3-

methyl-4-

nitroisoxazole

110 85

5

4-

Chlorobenzaldeh

yde

5-(4-

chlorostyryl)-3-

methyl-4-

nitroisoxazole

90 96

6

4-

Bromobenzaldeh

yde

5-(4-

bromostyryl)-3-

methyl-4-

nitroisoxazole

90 95

7

4-

Fluorobenzaldeh

yde

5-(4-

fluorostyryl)-3-

methyl-4-

nitroisoxazole

90 92

8

4-

Nitrobenzaldehy

de

3-methyl-4-nitro-

5-(4-

nitrostyryl)isoxaz

ole

80 98

9 2-

Chlorobenzaldeh

yde

5-(2-

chlorostyryl)-3-

100 90
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methyl-4-

nitroisoxazole

10

2-

Nitrobenzaldehy

de

3-methyl-4-nitro-

5-(2-

nitrostyryl)isoxaz

ole

85 96

11

3-

Nitrobenzaldehy

de

3-methyl-4-nitro-

5-(3-

nitrostyryl)isoxaz

ole

85 95

12

2,4-

Dichlorobenzalde

hyde

5-(2,4-

dichlorostyryl)-3-

methyl-4-

nitroisoxazole

95 94

13 Cinnamaldehyde

3-methyl-4-nitro-

5-(4-phenylbuta-

1,3-dien-1-

yl)isoxazole

120 80

14

2-

Hydroxybenzalde

hyde

5-(2-

hydroxystyryl)-3-

methyl-4-

nitroisoxazole

110 82

15 Piperonal

3-methyl-5-(2H-

benzo[d][1]

[3]dioxol-5-yl)-4-

nitroisoxazole

100 90

16

2-

Thiophenecarbox

aldehyde

3-methyl-4-nitro-

5-(2-(thiophen-2-

yl)vinyl)isoxazole

100 88
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General Protocol for the Solvent-Free Knoevenagel Condensation of 3,5-Dimethyl-4-
nitroisoxazole with Aromatic Aldehydes using Nano-Titania (TiO₂) Catalyst[1][2]

This protocol describes a green and efficient method for the synthesis of 3-methyl-4-nitro-5-

styrylisoxazoles.

Materials:

3,5-Dimethyl-4-nitroisoxazole (1.0 mmol)

Aromatic aldehyde (1.0 mmol)

Nano-titania (TiO₂) (20 mol%)

Reaction vessel (e.g., round-bottom flask or vial)

Stirring apparatus (e.g., magnetic stirrer)

Heating apparatus (e.g., heating mantle or oil bath)

Thin Layer Chromatography (TLC) apparatus

Ethyl acetate

n-Hexane

Ethanol

Procedure:

To a clean and dry reaction vessel, add the aromatic aldehyde (1.0 mmol) and 3,5-dimethyl-
4-nitroisoxazole (1.0 mmol).

Add nano-titania (20 mol%) to the mixture.

Stir the reaction mixture at 90 °C under neat (solvent-free) conditions.[2]

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an

appropriate eluent system (e.g., ethyl acetate/n-hexane).
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Upon completion of the reaction, cool the mixture to room temperature.

Add ethyl acetate to the reaction residue and stir to dissolve the product.

Filter the mixture to separate the nano-titania catalyst. The catalyst can be washed with ethyl

acetate, dried, and reused for subsequent reactions.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Recrystallize the crude product from ethanol to afford the pure 3-methyl-4-nitro-5-

styrylisoxazole derivative.
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Reaction Setup
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Caption: Workflow for Knoevenagel Condensation.
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Signaling Pathway (Reaction Mechanism)

Reactants Catalysis and Intermediate Formation

Product Formation

3,5-Dimethyl-4-nitroisoxazole

Isoxazole Carbanion

Deprotonation

Aromatic Aldehyde (R-CHO)

Aldol Adduct Intermediate

Base Catalyst (e.g., Piperidine or TiO2 surface)

Nucleophilic Attack

Dehydration (-H2O)

3-Methyl-4-nitro-5-styrylisoxazole

Click to download full resolution via product page

Caption: Knoevenagel Condensation Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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